Cas no 2034325-51-2 (2,3,5,6-tetramethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2,3,5,6-tetramethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034325-51-2
• MF: C₂₀H₃₂N₂O₂S₂
• MW: 396.6103
• CID: 5352211
• Update Time: 2025-05-20

2,3,5,6-tetramethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetramethyl-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]benzenesulfonamide
• 2,3,5,6-tetramethyl-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzenesulfonamide
• 2,3,5,6-tetramethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C20H32N2O2S2/c1-14-11-15(2)17(4)20(16(14)3)26(23,24)21-12-18-5-8-22(9-6-18)19-7-10-25-13-19/h11,18-19,21H,5-10,12-13H2,1-4H3
• InChI Key： AKOCBCQIYRWNBE-UHFFFAOYSA-N
• SMILES： S1C([H])([H])C([H])([H])C([H])(C1([H])[H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])N([H])S(C2C(C([H])([H])[H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=2C([H])([H])[H])(=O)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 541
• XLogP3: 4
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,3,5,6-tetramethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide

Recent Advances in the Study of 2,3,5,6-Tetramethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide (CAS: 2034325-51-2)

In recent years, the compound 2,3,5,6-tetramethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide (CAS: 2034325-51-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The unique structural features of this compound, including the tetramethylbenzene and thiolan-3-ylpiperidine moieties, contribute to its distinct pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound. The research team employed a multi-step synthetic route to achieve high purity and yield, followed by comprehensive in vitro and in vivo assays to assess its efficacy and safety. The results indicated that 2,3,5,6-tetramethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide exhibits potent inhibitory activity against a specific enzyme target implicated in inflammatory diseases, with an IC50 value in the nanomolar range.

Further investigations into the mechanism of action revealed that this compound acts as a selective allosteric modulator, binding to a previously unidentified site on the target enzyme. This finding opens new avenues for the development of novel therapeutics with improved specificity and reduced off-target effects. Molecular docking studies and X-ray crystallography were utilized to elucidate the binding interactions, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its therapeutic potential, the pharmacokinetic profile of 2,3,5,6-tetramethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide was evaluated in preclinical models. The compound demonstrated favorable oral bioavailability and metabolic stability, with a half-life conducive to once-daily dosing. These attributes position it as a promising candidate for further clinical development.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, focused on the derivatization of this scaffold to enhance its drug-like properties. By introducing subtle modifications to the thiolan-3-ylpiperidine moiety, researchers were able to improve the compound's solubility and reduce its potential for cytochrome P450 inhibition. These advancements address critical challenges in drug development and highlight the versatility of this chemical scaffold.

In conclusion, the growing body of research on 2,3,5,6-tetramethyl-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide underscores its potential as a lead compound in the development of next-generation therapeutics. Continued exploration of its pharmacological properties and optimization of its chemical structure are expected to yield significant breakthroughs in the treatment of inflammatory and other related diseases. Future studies should focus on advancing this compound through clinical trials to fully realize its therapeutic promise.